3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride

• IUPAC Name: 3,5-dimethyl-2,6-diphenyl-4-propylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C22H29NO.ClH/c1-4-15-22(24)16(2)20(18-11-7-5-8-12-18)23-21(17(22)3)19-13-9-6-10-14-19;/h5-14,16-17,20-21,23-24H,4,15H2,1-3H3;1H
• InChI Key: JVSUFLHCMLCOQV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(C(C(NC(C1C)C2=CC=CC=C2)C3=CC=CC=C3)C)O.Cl
• Molecular Formula: C22H30ClNO
• Molecular Weight: 359.9 g/mol

Description

3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride (DPH) is a synthetic compound that belongs to the class of piperidinols. It has been widely studied for its potential use in scientific research due to its unique properties. DPH is a potent inhibitor of acetylcholinesterase, an enzyme that is responsible for breaking down the neurotransmitter acetylcholine. This property makes it an important tool for studying the role of acetylcholine in various physiological and biochemical processes.

Mechanism of Action

3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine. By inhibiting this enzyme, 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride increases the levels of acetylcholine in the brain, which can lead to improved cognitive function. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has also been shown to have an effect on the release of other neurotransmitters, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the brain, which can lead to improved cognitive function. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has also been shown to have an effect on the release of other neurotransmitters, such as dopamine and norepinephrine. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has been shown to have an effect on the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has a number of advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, which makes it an important tool for studying the role of acetylcholine in various physiological and biochemical processes. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has also been shown to have an effect on the release of other neurotransmitters, such as dopamine and norepinephrine, which makes it a useful tool for studying the interactions between different neurotransmitters. However, 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride also has some limitations for use in lab experiments. It can be toxic at high doses, which can limit its use in certain experiments. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride. One area of research is the development of new compounds that are more selective for acetylcholinesterase and have fewer off-target effects. Another area of research is the development of new methods for studying the interactions between different neurotransmitters. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has also been shown to have potential for use in the treatment of Alzheimer's disease, and further research is needed to explore this potential. Overall, 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride is a promising compound for use in scientific research, and further research is needed to fully understand its potential applications.

Scientific Research Applications

3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has been extensively studied for its potential use in scientific research. It has been used as a tool to study the role of acetylcholine in various physiological and biochemical processes. 3,5-dimethyl-2,6-diphenyl-4-propyl-4-piperidinol hydrochloride has been shown to increase the release of acetylcholine in the brain, which can lead to improved cognitive function. It has also been used to study the role of acetylcholine in the regulation of blood pressure and heart rate.